Cas no 1643538-61-7 (5-Bromo-2-(n-propoxy-d7)-thiazole)

• Product Name: 5-Bromo-2-(n-propoxy-d7)-thiazole
• CAS No: 1643538-61-7
• MF: C₆H₈BrNOS
• MW: 229.145951271057
• CID: 6810935
• PubChem ID: 133552192
• Update Time: 2025-03-06

5-Bromo-2-(n-propoxy-d7)-thiazole Chemical and Physical Properties

Names and Identifiers

• CS-18546
• 5-Bromo-2-(n-propoxy-d7)-thiazole
• 1643538-61-7

• Inchi： 1S/C6H8BrNOS/c1-2-3-9-6-8-4-5(7)10-6/h4H,2-3H2,1H3/i1D3,2D2,3D2
• InChI Key： JGYAYKDGDXATPO-NCKGIQLSSA-N
• SMILES： BrC1=CN=C(OC([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])S1

Computed Properties

• Exact Mass: 227.99493Da
• Monoisotopic Mass: 227.99493Da
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 50.4Ų